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4'-(Bromomethyl)-[1,1"-biphenyl]-4-
Compound Name:

carbonitrile
CAS No.: 50670-51-4
Cat. No.: B1279143

Get Quote
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4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a bifunctional organic molecule of
significant interest to researchers in materials science and drug discovery. Its rigid biphenyl
core, coupled with a reactive bromomethyl group and a versatile cyano moiety, makes it a
valuable building block for the synthesis of complex molecular architectures. This guide
provides a comprehensive overview of its synonyms, synthesis, properties, and applications,
with a focus on practical insights for laboratory professionals.

A crucial point of clarification is the common confusion between the 4-carbonitrile and 2-
carbonitrile isomers. The vast majority of commercially available information and published
literature focuses on 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile (CAS 114772-54-2), a key
intermediate in the synthesis of the antihypertensive drug Telmisartan. This guide, however, will
focus on the 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (CAS 50670-51-4) isomer, while
also providing comparative information where relevant to aid in unambiguous identification and
use.
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Compound Identification: Synonyms and Registry

Information

Accurate identification is paramount in chemical synthesis. The following table provides a

comprehensive list of synonyms and identifiers for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-

carbonitrile and its commonly confused isomer.

4'-(Bromomethyl)-[1,1'-

4'-(Bromomethyl)-[1,1'-

Identifier . o . I
biphenyl]-4-carbonitrile biphenyl]-2-carbonitrile
4-[4- 2-[4-

IUPAC Name (bromomethyl)phenyllbenzonitr ~ (bromomethyl)phenyl]benzonitr
ile[1][2] ile[3]

CAS Number 50670-51-4[4][5] 114772-54-2[3][6][71[8][°]

Molecular Formula

C14H10BrN[10][4][5]

C14H10BrN[3][6][7]

Molecular Weight 272.14 g/mol [10][4][5] 272.14 g/mol [6][7]
4'- 2-Cyano-4'-
(Bromo)methylphenylsulfone, bromomethylbiphenyl, 4'-
Synonyms 4-(4- (Bromomethyl)-2-

Bromomethylphenyl)benzonitril
e[2]

cyanobiphenyl, Irbesartan

Bromo Nitrile Impurity[6][9]

Physicochemical Properties

The physicochemical properties of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile are

critical for designing reaction conditions and purification protocols.
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Property Value Source
Density 1.435 g/cm3 (Predicted) [11]
N ) 400.074°C at 760 mmHg
Boiling Point ) [11]
(Predicted)
Flash Point 195.758°C (Predicted) [11]
Refractive Index 1.641 (Predicted) [11]
Storage 2-8°C, Inert atmosphere [10]

Synthesis and Mechanistic Insights

The synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile can be approached in a
two-stage process: formation of the biphenyl backbone followed by functionalization of the
methyl group.

Stage 1: Formation of the Biphenyl Backbone via
Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of carbon-
carbon bonds, particularly for creating biaryl structures.[1][12][13][14] The synthesis of the
precursor, 4'-methyl-[1,1'-biphenyl]-4-carbonitrile, can be achieved by the palladium-catalyzed
cross-coupling of a boronic acid derivative with an aryl halide.
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Suzuki-Miyaura coupling for the synthesis of the biphenyl precursor.

Causality Behind Experimental Choices: The choice of a palladium catalyst, such as
Pd(PPhs)4, and a base (e.g., Na2COs or K2CO3) is crucial. The base activates the boronic acid,
facilitating the transmetalation step where the organic moiety is transferred to the palladium
center. The solvent system, often a mixture of an organic solvent like toluene and water, is
selected to dissolve both the organic reactants and the inorganic base.

Stage 2: Benzylic Bromination

The conversion of the methyl group of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile to a bromomethyl
group is typically achieved through a radical substitution reaction known as benzylic
bromination.[15]
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General mechanism of benzylic bromination.

Experimental Protocol: Benzylic Bromination

The following is a representative protocol for the benzylic bromination of a methylarene, which
can be adapted for the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 4'-methyl-[1,1'-biphenyl]-4-carbonitrile (1.0 eq) in a suitable solvent such as
carbon tetrachloride (CCls) or acetonitrile.

o Addition of Reagents: Add N-bromosuccinimide (NBS) (1.1 eq) and a catalytic amount of a
radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.

» Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by thin-
layer chromatography (TLC) or gas chromatography (GC).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Filter off the
succinimide byproduct. Wash the filtrate with water and a saturated solution of sodium
bicarbonate to remove any remaining acidic byproducts.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by recrystallization from a
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suitable solvent system (e.g., ethanol/water) to yield the pure 4'-(Bromomethyl)-[1,1'-
biphenyl]-4-carbonitrile.

Applications in Research and Development

While specific applications for the 4-carbonitrile isomer are less documented than for its 2-
carbonitrile counterpart, its structural motifs suggest significant potential in several areas.

Liquid Crystal Synthesis

The rigid biphenyl core is a common feature in liquid crystalline materials.[16][17] The
introduction of a polar cyano group and a reactive bromomethyl handle allows for the synthesis
of more complex liquid crystal structures with tailored properties for applications in display
technologies.

Pharmaceutical Intermediate

Biphenyl derivatives are prevalent in medicinal chemistry, with many exhibiting a wide range of
biological activities.[18][19][20] The cyano group can act as a bioisostere for other functional
groups, and the bromomethyl group allows for the covalent attachment of the biphenyl scaffold
to other molecules, making 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile a valuable
intermediate for the synthesis of novel therapeutic agents.

Safety and Handling

As with any reactive chemical, proper safety precautions are essential when handling 4'-
(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.
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Hazard Category Precautionary Measures

Wear appropriate personal protective equipment
Skin and Eye Irritation (PPE), including safety goggles, gloves, and a
lab coat.[7][21]

Handle in a well-ventilated fume hood to avoid

Inhalation ) )
inhalation of dust or vapors.[7][21]
) Avoid ingestion. In case of accidental ingestion,
Ingestion ] ] ] ]
seek immediate medical attention.[21]
Store in a cool, dry, and well-ventilated area,
away from incompatible materials such as
Storage

strong oxidizing agents and strong bases.[10]
[22]

Note: The safety information is based on data for the closely related 2-carbonitrile isomer and
general principles for benzylic bromides. A specific Safety Data Sheet (SDS) for the 4-
carbonitrile isomer should be consulted before use.

Analytical Characterization

Distinguishing between the 4-carbonitrile and 2-carbonitrile isomers is critical. High-
Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) can be used for
separation and purity assessment. Nuclear Magnetic Resonance (NMR) spectroscopy is the
most definitive method for structural elucidation. The substitution pattern on the aromatic rings
will result in distinct chemical shifts and coupling patterns in the *H and 3C NMR spectra,
allowing for unambiguous identification of each isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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